Receptor tyrosine-protein kinase erbB-2 (754-762)
Description
Receptor tyrosine-protein kinase erbB-2
Scientific Research Applications
Role in Cancer Biology and as a Therapeutic Target
Receptor tyrosine-protein kinase ErbB-2 plays a significant role in human cancer. It is particularly notable in epithelial tumors where the expression or activation of epidermal growth factor receptor and ERBB2 are altered. These receptors are vital in tumor etiology and progression. Their importance in cancer biology and as therapeutic targets has led to the development of numerous ERBB inhibitors, now used clinically (Hynes & Lane, 2005).
Signaling Network and Receptor Heterodimerization
ErbB-2 is part of the ErbB receptor family, which is essential in interpreting extracellular signals for appropriate developmental or proliferative responses. These receptors play pivotal roles in development, proliferation, and differentiation in various tissues. Notably, deregulated expression of ErbB receptors, particularly ErbB1 and ErbB2, is implicated in malignant transformation during tumor development (Olayioye et al., 2000).
Intracellular Signaling and Kinase Activation
ErbB receptors, through ligand-dependent receptor dimerization and kinase activation, initiate growth factor-dependent cell responses. Understanding these mechanisms is crucial for unraveling ErbB receptor physiology, including their roles in diseases like schizophrenia, chronic renal disease, hypertension, and in the cellular entry of infectious pathogens (Linggi & Carpenter, 2006).
Interactions and Signal Transduction
ErbB-2, although an orphan receptor with no known ligand, is a preferred heterodimer partner for other ErbB members. It significantly influences receptor transphosphorylation and ligand affinities, playing a crucial role in mitogenesis and tumorigenesis (Tzahar et al., 1996).
Role in Embryogenesis and Oncogenesis
The ErbB signaling network, with its ability to form homo- and heterodimeric receptor complexes, plays an essential role in embryonic development and malignant transformation. This diversification of signals through receptor interactions has significant implications for understanding and treating cancer (Alroy & Yarden, 1997).
properties
Product Name |
Receptor tyrosine-protein kinase erbB-2 (754-762) |
|---|---|
sequence |
VLRENTSPK |
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Receptor tyrosine-protein kinase erbB-2 (754-762) |
Origin of Product |
United States |
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